Cas no 88683-41-4 (1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)-
• CAS No: 88683-41-4
• MF: C₁₅H₁₅NO₂S
• MW: 273.35010266304
• CID: 624727
• PubChem ID: 71319528

1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)-
• 2-(3-bicyclo[2.2.1]heptanylsulfanyl)isoindole-1,3-dione
• 88683-41-4
• 2-[(Bicyclo[2.2.1]heptan-2-yl)sulfanyl]-1H-isoindole-1,3(2H)-dione
• DTXSID40749547

• Inchi： InChI=1S/C15H15NO2S/c17-14-11-3-1-2-4-12(11)15(18)16(14)19-13-8-9-5-6-10(13)7-9/h1-4,9-10,13H,5-8H2
• InChI Key： LKXKPNPNNOVBOD-UHFFFAOYSA-N
• SMILES： C1CC2CC1CC2SN3C(=O)C4=CC=CC=C4C3=O

Computed Properties

• Exact Mass: 273.08234989g/mol
• Monoisotopic Mass: 273.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7Ų